Cas no 443639-64-3 (4-acetamidophenyl 2-fluorobenzoate)

• Product Name: 4-acetamidophenyl 2-fluorobenzoate
• CAS No: 443639-64-3
• MF: C₁₅H₁₂FNO₃
• MW: 273.259087562561
• CID: 5362055
• Update Time: 2025-05-23

4-acetamidophenyl 2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 4-(Acetylamino)phenyl 2-fluorobenzoate
• 4-acetamidophenyl 2-fluorobenzoate

• Inchi： 1S/C15H12FNO3/c1-10(18)17-11-6-8-12(9-7-11)20-15(19)13-4-2-3-5-14(13)16/h2-9H,1H3,(H,17,18)
• InChI Key： HHZOPYZZOYMDBL-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(NC(C)=O)C=C1)(=O)C1=CC=CC=C1F

Experimental Properties

• Density: 1.300±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 477.0±30.0 °C(Predicted)
• pka: 14.15±0.70(Predicted)

Additional information on 4-acetamidophenyl 2-fluorobenzoate

Comprehensive Analysis of 4-Acetamidophenyl 2-Fluorobenzoate (CAS No. 443639-64-3): Properties, Applications, and Industry Insights

4-Acetamidophenyl 2-fluorobenzoate (CAS 443639-64-3) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique molecular structure. This ester derivative combines a fluorobenzoate moiety with an acetamidophenyl group, offering distinct physicochemical properties. Researchers are increasingly exploring its potential as a building block in drug discovery, particularly for targeted therapies. The compound's fluorine substitution enhances its metabolic stability, making it valuable for developing bioactive molecules with improved pharmacokinetic profiles.

Recent studies highlight the growing demand for fluorinated compounds like 4-acetamidophenyl 2-fluorobenzoate in medicinal chemistry. The presence of fluorine atoms often increases membrane permeability and binding affinity, addressing common challenges in drug development. Analytical techniques such as HPLC purification and NMR characterization are crucial for ensuring the compound's purity, especially when used in sensitive applications. Industry reports suggest a 23% annual growth in the market for fluorinated pharmaceutical intermediates since 2020, reflecting the compound's commercial relevance.

The synthesis of CAS 443639-64-3 typically involves esterification between 2-fluorobenzoic acid and 4-acetamidophenol, requiring precise temperature control and catalyst selection. Process optimization has become a key focus area, with green chemistry principles being applied to reduce solvent waste. Many researchers are investigating its potential as a precursor for PET imaging probes, leveraging the fluorine-18 isotope for diagnostic applications. This aligns with current trends in personalized medicine and theranostics.

Quality control protocols for 4-acetamidophenyl 2-fluorobenzoate emphasize rigorous spectroscopic validation and chromatographic analysis. The compound's stability under various storage conditions (typically 2-8°C in amber vials) is frequently discussed in technical forums. Its logP value and aqueous solubility data are particularly important for formulation scientists working on drug delivery systems. Recent patent filings indicate novel applications in polymer chemistry, where it serves as a monomer for specialty materials with enhanced thermal resistance.

From a regulatory perspective, 443639-64-3 requires proper documentation under REACH and other chemical inventories. Safety data sheets recommend standard laboratory precautions, though it doesn't appear on any restricted substance lists. The compound's structure-activity relationships continue to be explored, with computational chemistry playing an increasing role in predicting its interactions with biological targets. These developments correspond with the pharmaceutical industry's shift toward AI-assisted drug design methodologies.

Emerging research directions include investigating 4-acetamidophenyl 2-fluorobenzoate's potential in material science applications. Its aromatic and hydrogen-bonding capabilities make it interesting for developing liquid crystal displays and organic semiconductors. The compound's UV absorption characteristics also prompt studies in photostabilizers and sunscreen additives. Such multidisciplinary applications demonstrate how traditional pharmaceutical intermediates are finding new roles in advanced technologies.

Supply chain considerations for CAS 443639-64-3 highlight the importance of reliable sourcing from certified manufacturers. Batch-to-batch consistency is critical, especially for research requiring reproducible results. Current market analysis shows increasing availability from specialty chemical suppliers in North America and Asia, with purity grades ranging from 95% to 99.5% for different application needs. Proper handling and storage recommendations are frequently searched topics among laboratory professionals working with this compound.

Future prospects for 4-acetamidophenyl 2-fluorobenzoate appear promising, particularly in the context of precision medicine and bioconjugation chemistry. Its molecular architecture allows for further functionalization, making it versatile for creating derivative libraries. The compound exemplifies how targeted fluorination strategies continue to revolutionize medicinal chemistry, addressing contemporary challenges in drug discovery while meeting stringent regulatory requirements for novel therapeutic agents.